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Compound of Interest

Compound Name: C3a (70-77)

Cat. No.: B15607999 Get Quote

Technical Support Center: C3a (70-77) Peptide
This guide provides researchers, scientists, and drug development professionals with best

practices for handling lyophilized C3a (70-77) powder. It includes frequently asked questions

and troubleshooting advice to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: How should I store the lyophilized C3a (70-77) powder upon arrival?

For long-term stability, the lyophilized powder should be stored at -20°C or colder.[1][2][3][4]

Under these conditions, the peptide can be stable for 6 to 12 months.[2][3][5] Short-term

storage at 4°C is possible but not recommended for extended periods.[2][6] To prevent

degradation from moisture and light, keep the vial tightly sealed and in a desiccator, protected

from light.[7]

Q2: What is the recommended procedure for reconstituting the lyophilized powder?

Centrifuge the Vial: Before opening, briefly centrifuge the vial on a tabletop centrifuge to

ensure any powder entrapped in the cap is collected at the bottom of the vial.[2][3]

Equilibrate to Room Temperature: Allow the vial to warm to room temperature before opening

to avoid condensation.[8]
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Select a Solvent: The choice of solvent is critical. For many applications, sterile, high-purity

water, phosphate-buffered saline (PBS) at pH 7.2-7.4, or another suitable assay buffer is

recommended.[8][9] For hydrophobic peptides, a small amount of an organic solvent like

DMSO may be necessary for initial solubilization, followed by dilution with your aqueous

assay buffer. Always consult the manufacturer's datasheet for specific recommendations.

Reconstitute: Carefully add the recommended volume of solvent to the vial to achieve the

desired stock concentration. Gently vortex or pipette the solution to ensure the peptide is

fully dissolved. Sonication can also aid in dissolution if needed.[8]

Q3: How should I store the reconstituted C3a (70-77) solution?

To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is crucial to aliquot the

reconstituted solution into single-use volumes. These aliquots should be stored at -20°C or

-80°C for long-term use.[10] For short-term use (1-2 weeks), the solution can be stored at 2-

8°C.[10]

Q4: What is the biological function of C3a (70-77)?

C3a (70-77) is the C-terminal octapeptide fragment of the C3a anaphylatoxin.[11] It acts as an

agonist for the C3a receptor (C3aR), a G protein-coupled receptor (GPCR).[12] While it

possesses the biological activities of the full-length C3a molecule, such as inducing

inflammatory responses and smooth muscle contraction, it is generally less potent.[11] Its

primary role in research is to selectively activate the C3aR to study downstream signaling

pathways and cellular responses like chemotaxis and calcium mobilization.[10][12]
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Condition Lyophilized Powder Reconstituted Solution

Long-Term Storage -20°C or colder[1][2][3][4] -20°C or -80°C in aliquots[10]

Short-Term Storage
4°C (not recommended for

extended periods)[2][6]
2-8°C (for 1-2 weeks)[10]

Shelf Life 6-12 months at -20°C[2][3][5]
Varies; minimize freeze-thaw

cycles

Special Handling
Protect from moisture and

light[7]

Avoid repeated freeze-thaw

cycles

C3a (70-77) Signaling Pathway
C3a (70-77) binds to and activates the C3a Receptor (C3aR), a GPCR typically coupled to the

inhibitory G-protein, Gαi. This interaction initiates a signaling cascade that inhibits adenylyl

cyclase, leading to decreased intracellular cAMP levels. Concurrently, activation of other G-

protein subunits can trigger the Phospholipase C (PLC) pathway and activate downstream

kinases such as PI3K/AKT and ERK1/2, ultimately culminating in cellular responses like

intracellular calcium mobilization and modulation of immune cell functions.
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Preparation

Measurement

Analysis

1. Harvest & Wash Cells

2. Load with Calcium Dye
(e.g., Fluo-4 AM)

3. Incubate (30-60 min)

4. Wash & Resuspend

5. Plate Cells

6. Measure Baseline Fluorescence

7. Inject C3a (70-77)

8. Record Fluorescence Change

9. Inject Positive Control (e.g., ATP)

10. Calculate F/F₀ Ratio

11. Plot Dose-Response Curve

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. The Complement C3a and C3a Receptor Pathway in Kidney Diseases - PMC
[pmc.ncbi.nlm.nih.gov]

4. karger.com [karger.com]

5. books.rsc.org [books.rsc.org]

6. Complement Inhibitor Validation - Creative Biolabs [creative-biolabs.com]

7. ndl.ethernet.edu.et [ndl.ethernet.edu.et]

8. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]

9. jpt.com [jpt.com]

10. Frontiers | The Complement C3a and C3a Receptor Pathway in Kidney Diseases
[frontiersin.org]

11. academic.oup.com [academic.oup.com]

12. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Best practices for handling lyophilized C3a (70-77)
powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607999#best-practices-for-handling-lyophilized-
c3a-70-77-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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